BENGHE Foundational & Exploratory

Check Availability & Pricing

The Physiological Role of Tetranor-PGFM in
Healthy Individuals: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tetranor-PGFM

Cat. No.: B031682

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tetranor-PGFM (90,11a-dihydroxy-15-0x0-2,3,4,5-tetranor-prostan-1,20-dioic acid) is the
major and most abundant urinary metabolite of prostaglandin F2a (PGF2a), a potent bioactive
lipid mediator. In healthy individuals, tetranor-PGFM serves as a crucial biomarker, providing a
reliable and time-integrated measure of systemic PGF2a production. While the physiological
actions of PGF2a are extensive, influencing processes such as smooth muscle contraction,
luteolysis, and inflammation, tetranor-PGFM itself is generally considered to be a biologically
inactive end-product of PGF2a metabolism. Its primary significance in a physiological context
lies in its utility as a stable and quantifiable indicator of the biosynthesis of its parent
compound. This guide provides an in-depth overview of the biosynthesis and metabolism of
tetranor-PGFM, its normal physiological concentrations, and detailed methodologies for its
quantification.

Biosynthesis and Metabolism of Tetranor-PGFM

The formation of tetranor-PGFM is a multi-step enzymatic process that begins with the release
of arachidonic acid from the cell membrane.

Biosynthesis of Prostaglandin F2a
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The synthesis of the precursor molecule, PGF2aq, is initiated by the cyclooxygenase (COX)
enzymes.
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PGF2a Biosynthesis Pathway
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LC-MS/MS Workflow for Tetranor-PGFM
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EIA Workflow for Tetranor-PGFM
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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